Cas no 328539-51-1 (N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• CAS No: 328539-51-1
• MF: C₂₁H₁₆N₂O₃S
• MW: 376.428343772888
• CID: 6495982
• Update Time: 2025-08-05

N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenoxybenzamide
• N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenoxybenzamide
• Benzamide, N-(4-methoxy-2-benzothiazolyl)-2-phenoxy-

• Inchi： 1S/C21H16N2O3S/c1-25-17-12-7-13-18-19(17)22-21(27-18)23-20(24)15-10-5-6-11-16(15)26-14-8-3-2-4-9-14/h2-13H,1H3,(H,22,23,24)
• InChI Key： CXROXKDEDGWZGQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=CC=C1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 376.088
• Monoisotopic Mass: 376.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers